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Compound of Interest

Compound Name: GDC-0339

Cat. No.: B8571123

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of GDC-0339, a potent pan-Pim kinase inhibitor, using Dimethyl Sulfoxide
(DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the accuracy,
reproducibility, and safety of experiments involving this compound.

Introduction to GDC-0339

GDC-0339 is an orally bioavailable small molecule inhibitor that targets all three isoforms of the
Pim kinase family (Pim-1, Pim-2, and Pim-3) with high potency.[1][2] Pim kinases are
serine/threonine kinases that play a critical role in cell survival, proliferation, and differentiation.
Their overexpression is implicated in various hematological malignancies and solid tumors,
making them a key target for cancer therapy.[3][4] GDC-0339 exerts its effects by inhibiting the
downstream signaling of Pim kinases, which are involved in the JAK/STAT pathway.[5]
Accurate preparation of GDC-0339 stock solutions is the first critical step for in vitro and in vivo
studies investigating its therapeutic potential.

GDC-0339 Data Summary

The essential quantitative data for GDC-0339 are summarized in the table below for easy
reference.
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Parameter Value Reference(s)
Molecular Formula C20H22F3N70S [2]

Molecular Weight 465.50 g/mol [2][5][6]
Appearance White to yellow solid powder [7]

Purity =298% [2]

Solubility in DMSO > 52 mg/mL (111.71 mM) [21[61[71[8]

50 mg/mL (107.41 mM) [1]

Recommended Powder
-20°C for up to 3 years
Storage

[1](5](6]

Recommended Stock Solution
-80°C for up to 2 years
Storage

[6]

-20°C for up to 1 year [51[6]

Experimental Protocol: Preparation of a 10 mM
GDC-0339 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GDC-0339 in anhydrous

DMSO.

3.1. Materials and Equipment

e GDC-0339 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade

o Sterile, amber or opaque microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

e Sonicator (optional)
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o Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g.,
nitrile), lab coat

3.2. Safety Precautions

e GDC-0339 is a potent chemical compound. Handle with care and avoid direct contact with
skin, eyes, and respiratory tract.

o DMSO is a powerful solvent that can facilitate the absorption of other substances through the
skin. Always wear appropriate PPE when handling DMSO and GDC-0339.

» Perform all weighing and dissolution steps in a well-ventilated area, preferably within a
chemical fume hood.

3.3. Step-by-Step Procedure

o Equilibrate GDC-0339 to Room Temperature: Before opening, allow the vial of GDC-0339
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents
condensation of moisture, which can affect the stability and solubility of the compound.

o Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of
GDC-0339 required for your desired volume.

o Formula: Mass (mg) = Desired Volume (mL) x 10 mmol/L x 465.50 g/mol / 1000

o Example for 1 mL: Mass (mg) = 1 mL x 10 mmol/L x 465.50 g/mol / 1000 = 4.655 mg

o Weigh GDC-0339: Carefully weigh the calculated amount of GDC-0339 powder using an
analytical balance. Transfer the powder directly into a sterile, appropriately labeled amber or
opaque microcentrifuge tube.

e Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the GDC-0339 powder.

o Dissolution:

o Securely cap the tube and vortex the solution vigorously for 1-2 minutes.
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o Visually inspect the solution to ensure all the powder has dissolved.

o If necessary, sonicate the solution for 5-10 minutes to facilitate complete dissolution.
Gentle warming in a water bath (not exceeding 37°C) can also be used, but sonication is
generally preferred.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile, tightly sealed amber or
opaque microcentrifuge tubes.

o Clearly label each aliquot with the compound name (GDC-0339), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 year).[5][6]
Visualization of Experimental Workflow and
Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the GDC-0339 stock
solution and the simplified signaling pathway it inhibits.
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Figure 1. Experimental workflow for GDC-0339 stock solution preparation.
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Figure 2. Simplified Pim kinase signaling pathway and the inhibitory action of GDC-0339.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8571123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

